Cas no 117538-80-4 (3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-)

• Product Name: 3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-
• CAS No: 117538-80-4
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• CID: 3295956
• PubChem ID: 19068741
• Update Time: 2025-08-03

3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-
• 117538-80-4
• EN300-7135365
• 4,5-dihydro-1,2-oxazole-3-carbaldehyde

• Inchi： 1S/C4H5NO2/c6-3-4-1-2-7-5-4/h3H,1-2H2
• InChI Key： FYUHJYXKXQVVRF-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)=N1

Computed Properties

• Exact Mass: 99.032028402g/mol
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-

3-Isoxazolecarboxaldehyde, 4,5-Dihydro- (CAS No. 117538-80-4): A Versatile Building Block in Organic Synthesis

3-Isoxazolecarboxaldehyde, 4,5-Dihydro- (CAS No. 117538-80-4) is a specialized heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This 4,5-dihydroisoxazole-3-carbaldehyde derivative serves as a crucial intermediate for synthesizing various biologically active molecules, making it particularly valuable in drug discovery programs.

The molecular structure of 3-Isoxazolecarboxaldehyde, 4,5-Dihydro- features a partially saturated isoxazole ring system with an aldehyde functional group at the 3-position. This unique combination of structural elements provides multiple reactive sites for chemical transformations, allowing researchers to create diverse molecular architectures. Recent studies highlight its importance in developing antimicrobial agents and central nervous system (CNS) active compounds, addressing current healthcare challenges.

In pharmaceutical applications, 4,5-dihydroisoxazole-3-carbaldehyde derivatives have shown promise in the development of novel therapeutic agents. The compound's ability to serve as a precursor for various heterocyclic scaffolds makes it particularly valuable in medicinal chemistry. Researchers are exploring its potential in creating molecules with improved bioavailability and target specificity, responding to the growing demand for precision medicine solutions.

The synthetic versatility of 3-Isoxazolecarboxaldehyde, 4,5-Dihydro- extends beyond pharmaceuticals. In materials science, this compound has been investigated for creating specialized polymers with unique electronic properties. Its incorporation into polymer backbones can influence material characteristics such as conductivity and thermal stability, making it relevant for developing advanced materials in renewable energy applications.

From a commercial perspective, the demand for 3-Isoxazolecarboxaldehyde, 4,5-Dihydro- has been steadily increasing due to its broad utility. Suppliers typically offer this compound with high purity levels (>98%) to meet the stringent requirements of research and industrial applications. The global market for such fine chemicals is expected to grow significantly, driven by expanding pharmaceutical R&D budgets and the continuous search for novel chemical entities.

Recent advancements in synthetic methodologies have improved the accessibility of 4,5-dihydroisoxazole-3-carbaldehyde derivatives. Modern catalytic processes and flow chemistry techniques have enhanced the efficiency of its production, addressing sustainability concerns in chemical manufacturing. These developments align with the industry's shift toward green chemistry principles and reduced environmental impact.

Quality control measures for 3-Isoxazolecarboxaldehyde, 4,5-Dihydro- typically involve advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for sensitive applications. Storage recommendations usually include protection from light and moisture at controlled temperatures to maintain stability.

The scientific literature contains numerous references to 3-Isoxazolecarboxaldehyde, 4,5-Dihydro- in the context of heterocyclic chemistry innovations. Its reactivity patterns have been extensively studied, particularly in cycloaddition reactions and nucleophilic substitutions. These fundamental studies continue to inspire new applications in both academic and industrial settings.

Looking forward, 3-Isoxazolecarboxaldehyde, 4,5-Dihydro- is poised to play an increasingly important role in chemical research. Its structural features make it particularly valuable for addressing current challenges in drug discovery and material science. As synthetic methods continue to evolve and application areas expand, this compound will likely remain a focus of innovation in organic chemistry.